Cas no 380906-09-2 (3-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid)

• Product Name: 3-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• CAS No: 380906-09-2
• MF: C₁₅H₁₅NO₄S₂
• MW: 337.413901567459
• CID: 5705659
• PubChem ID: 1922279
• Update Time: 2025-10-28

3-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(5Z)-5-(4-ethoxybenzylidene)-4-keto-2-thioxo-thiazolidin-3-yl]propionic acid
• CHEBI:109699
• SR-01000050458-1
• AKOS000121711
• 3-{5-[1-(4-Ethoxy-phenyl)-meth-(Z)-ylidene]-4-oxo-2-thioxo-thiazolidin-3-yl}-propionic acid
• 3-[(5Z)-5-(4-ethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
• HMS2742C06
• DTXSID701333740
• 3-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• SR-01000050458
• CHEMBL1400379
• STK123587
• 3-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxidanylidene-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• MLS000777255
• 3-{5-[(4-ETHOXYPHENYL)METHYLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL}PROPANOIC ACID
• BDBM87317
• F0888-0011
• 380906-09-2
• SMR000413650
• (Z)-3-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid
• cid_1922279
• 3-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-3-thiazolidinyl]propanoic acid
• 3-Thiazolidinepropanoic acid, 5-[(4-ethoxyphenyl)methylene]-4-oxo-2-thioxo-

• Inchi： 1S/C15H15NO4S2/c1-2-20-11-5-3-10(4-6-11)9-12-14(19)16(15(21)22-12)8-7-13(17)18/h3-6,9H,2,7-8H2,1H3,(H,17,18)/b12-9-
• InChI Key： AYUXOHIOPIWDOF-XFXZXTDPSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)OCC)=O)CCC(=O)O)=S

Computed Properties

• Exact Mass: 337.04425031g/mol
• Monoisotopic Mass: 337.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 543.9±60.0 °C(Predicted)
• pka: 4.19±0.10(Predicted)

Additional information on 3-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid

3-[(5Z)-5-[(4-Ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic Acid: A Comprehensive Overview

The compound with CAS No 380906-09-2, known as 3-[(5Z)-5-[(4-Ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are well-known for their diverse biological activities. The molecule's structure features a thiazolidinone ring system, a propanoic acid moiety, and an ethoxyphenyl group, all of which contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the thiazolidinone core of this compound as a key structural element responsible for its bioactivity. Researchers have demonstrated that the sulfanylidene group within the thiazolidinone ring plays a critical role in stabilizing the molecule's geometry, which in turn influences its interactions with biological targets. The ethoxyphenyl substituent has been shown to enhance the compound's lipophilicity, thereby improving its ability to cross cellular membranes and exert its effects at the molecular level.

The propanoic acid moiety at the terminal end of the molecule is another feature that has been extensively studied. This group is known to participate in hydrogen bonding, which is essential for the compound's solubility and bioavailability. Recent advancements in computational chemistry have allowed researchers to model the interactions between this group and various biological receptors, providing deeper insights into the compound's mechanism of action.

One of the most promising areas of research involving this compound is its potential application in anti-inflammatory and anti-cancer therapies. Preclinical studies have shown that 3-[(5Z)-5-[(4-Ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to induce apoptosis in cancer cells has made it a candidate for further investigation in oncology research.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently for both academic and industrial purposes. The use of mild reaction conditions and selective reagents has been instrumental in achieving high-quality products.

In terms of pharmacokinetics, studies have revealed that this compound has favorable absorption profiles, making it suitable for oral administration. Its metabolic stability has also been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, thereby enhancing its bioavailability. These properties make it an attractive candidate for drug development programs targeting chronic inflammatory diseases and malignancies.

Despite its promising attributes, further research is required to fully elucidate the molecular mechanisms underlying its biological activities. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound and translate its laboratory findings into clinical applications.

In conclusion, 3-[(5Z)-5